BENGHE Foundational & Exploratory

Check Availability & Pricing

N-Ethyl-2-iodoaniline: A Technical Guide to Its
Physicochemical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-ethyl-2-iodoaniline

Cat. No.: B15315916

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted
physicochemical properties of N-ethyl-2-iodoaniline. The information is curated for
researchers and professionals in the fields of chemical synthesis and drug development,
offering a consolidated resource for this specific aniline derivative. This document presents
available data in a structured format and outlines standard experimental methodologies for the
determination of key chemical properties.

Core Physicochemical Properties

N-ethyl-2-iodoaniline is an aromatic amine and an organoiodine compound. Its core identifiers
and physicochemical parameters are summarized below. While experimental data for some
properties are not readily available in the public domain, computed and predicted values from
reliable sources are provided to guide research and experimental design.

Table 1: Core Identifiers and Physicochemical Data for N-ethyl-2-iodoaniline
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Property Value Source

IUPAC Name N-ethyl-2-iodoaniline Sigma-Aldrich
Synonyms N-ethyl-N-(2-iodophenyl)amine  Sigma-Aldrich
CAS Number 133286-16-5 Sigma-Aldrich
Molecular Formula CsH1o0IN PubChemLite[1]
Molecular Weight 247.08 g/mol PubChem[2][3]
Monoisotopic Mass 246.9858 Da PubChemLite[1]
Predicted XLogP 2.9 PubChemLite[1]

WQNXDOPZKIHJEX- ) ]
InChl Key Sigma-Aldrich
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Note: XLogP is a computationally predicted value for the logarithm of the octanol-water partition
coefficient (LogP).

Experimental Protocols for Property Determination

For properties where experimental data is not available, standard laboratory protocols can be
employed for their determination. The following sections detail generalized, yet widely
accepted, methodologies for key physicochemical parameters.

Melting Point Determination

The melting point is a critical indicator of a solid compound's purity. A sharp melting range
typically signifies high purity, whereas a broad range often indicates the presence of impurities.

Methodology: Capillary Method (Thiele Tube or Digital Apparatus)

o Sample Preparation: A small amount of the finely powdered, dry compound is packed into a
glass capillary tube, sealed at one end, to a height of 1-2 mm.[4]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then placed in a heating apparatus, such
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as a Thiele tube filled with mineral oil or a digital melting point apparatus with a heated metal
block.[5][6]

e Heating: The apparatus is heated slowly and steadily, at a rate of approximately 1-2°C per
minute, especially when approaching the expected melting point.[6]

o Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire solid mass turns into a clear liquid (completion of
melting) are recorded. This range is the melting point of the substance.[5][7]

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure. It is a fundamental physical constant for volatile substances.

Methodology: Micro Boiling Point (Thiele Tube Method)

Sample Preparation: Approximately 0.5 mL of the liquid sample is placed into a small test
tube. A capillary tube, sealed at one end, is inverted and placed into the sample.

o Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a
Thiele tube or an oil bath.[8]

e Heating: The bath is heated until a rapid and continuous stream of bubbles emerges from the
inverted capillary tube.[8][9]

o Observation: Heating is discontinued, and the apparatus is allowed to cool. The boiling point
is the temperature at which the stream of bubbles stops and the liquid begins to be drawn
into the capillary tube.[8][9] The barometric pressure should be recorded as boiling points are
pressure-dependent.[10]

Solubility Determination

Solubility provides insight into a compound's polarity and is crucial for applications in drug
delivery, formulation, and environmental science.

Methodology: Qualitative Shake-Flask Method
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e Solvent Selection: A range of standard solvents (e.g., water, ethanol, acetone, diethyl ether,
5% aq. HCI, 5% ag. NaOH) is selected.

e Procedure: A small, measured amount of the solute (e.g., 25 mg) is added to a test tube
containing a measured volume of the solvent (e.g., 0.75 mL).[11]

o Equilibration: The mixture is vigorously agitated (shaken) to facilitate dissolution. The
process can be aided by gentle heating if necessary, followed by cooling to a standard
temperature (e.g., 25°C) to allow equilibrium to be reached.[12][13]

o Observation: The mixture is visually inspected for the presence of undissolved solid. The
compound's solubility is then qualitatively classified (e.g., soluble, slightly soluble, insoluble).
For quantitative analysis, the supernatant would be analyzed by a suitable technique (e.g.,
UV-Vis spectroscopy, HPLC) to determine the concentration of the dissolved compound.

Partition Coefficient (LogP) Determination

The partition coefficient (LogP) is a measure of a compound's lipophilicity, which is a critical
parameter in drug development for predicting absorption, distribution, metabolism, and
excretion (ADME) properties.

Methodology: Shake-Flask Method

o System Preparation: Equal volumes of n-octanol and water are pre-saturated with each other
by mixing and allowing the phases to separate.

 Partitioning: A known amount of the compound is dissolved in one of the phases (typically
the one in which it is more soluble). This solution is then combined with the other phase in a
separatory funnel.

o Equilibration: The funnel is shaken for a sufficient period to allow the compound to partition
between the two immiscible layers until equilibrium is reached.[14]

e Analysis: The two phases are carefully separated. The concentration of the compound in
each phase is determined using an appropriate analytical technique, such as UV-Vis
spectroscopy or HPLC.[14]
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e Calculation: The LogP value is calculated as the base-10 logarithm of the ratio of the
compound's concentration in the n-octanol phase to its concentration in the aqueous phase.
[15]

Workflow for Physicochemical Characterization

The systematic characterization of a novel or under-studied chemical entity like N-ethyl-2-
iodoaniline is a foundational step in any research or development pipeline. The following
diagram illustrates a logical workflow for this process.
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Caption: A logical workflow for the physicochemical profiling of a research compound.
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This guide serves as a foundational document for N-ethyl-2-iodoaniline. The provided
methodologies offer a clear path for the experimental determination of its core properties,
enabling further research and application in drug discovery and chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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